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Compound of Interest

Compound Name: 2-Amino-3-chloro-5-cyanopyridine

Cat. No.: B111993

An In-depth Technical Guide to 2-Amino-3-chloro-5-cyanopyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Amino-3-chloro-5-
cyanopyridine, a key heterocyclic compound with significant applications in medicinal
chemistry and organic synthesis. This document details its chemical and physical properties,
provides an illustrative experimental protocol for the synthesis of related structures, discusses
its applications, and outlines essential safety and handling information.

Chemical Identity and Properties

2-Amino-3-chloro-5-cyanopyridine is a substituted pyridine derivative. Its structure
incorporates an amino group, a chloro group, and a cyano group on the pyridine ring, making it
a versatile building block for the synthesis of more complex molecules.

Table 1: Physicochemical Properties of 2-Amino-3-chloro-5-cyanopyridine

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b111993?utm_src=pdf-interest
https://www.benchchem.com/product/b111993?utm_src=pdf-body
https://www.benchchem.com/product/b111993?utm_src=pdf-body
https://www.benchchem.com/product/b111993?utm_src=pdf-body
https://www.benchchem.com/product/b111993?utm_src=pdf-body
https://www.benchchem.com/product/b111993?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 156361-02-3 [1]
Molecular Formula CeHaCIN3

Molecular Weight 153.57 g/mol

IUPAC Name 6-amino-5-chloronicotinonitrile

Physical Form Solid

Purity Typically 297%

2-8°C, inert atmosphere, dark
Storage Temperature
place

Synthesis of 2-Amino-3-cyanopyridine Derivatives:
An Experimental Protocol

2-Amino-3-cyanopyridine derivatives are frequently synthesized via a one-pot multicomponent

reaction, which is an efficient method for generating molecular complexity from simple starting

materials in a single step.[2][3] The following is a general protocol for the synthesis of 2-amino-
3-cyanopyridine scaffolds.[3][4]

Objective: To synthesize a 2-amino-3-cyanopyridine derivative via a one-pot condensation
reaction.

Materials:

Aromatic aldehyde (2 mmol)

A methyl ketone (e.g., acetophenone) (2 mmol)

Malononitrile (2 mmol)

Ammonium acetate (15 mmol)

Ethanol (20 mL)
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¢ Reaction flask

o Reflux condenser

e Heating mantle

« Filtration apparatus

» Recrystallization solvent (e.g., DMF-methanol mixture)

Methodology:

o Combine the aromatic aldehyde (2 mmol), methyl ketone (2 mmol), malononitrile (2 mmol),
and ammonium acetate (15 mmol) in a round-bottom flask.

e Add ethanol (20 mL) to the flask.

o Attach a reflux condenser and heat the mixture to reflux. The reaction time can vary from 10
to 14 hours.[4]

e Monitor the reaction progress, often indicated by the formation of a precipitate.

 After the reaction is complete, allow the mixture to cool to room temperature.

o Collect the precipitated product by filtration.

e Wash the crude product with cold ethanol.

 Purify the product by recrystallization from a suitable solvent system, such as a 1:10 mixture
of DMF and methanol, to yield the pure 2-amino-3-cyanopyridine derivative.[4]

Characterization: The structure and purity of the synthesized compounds can be confirmed
using various analytical techniques, including:

o Fourier-Transform Infrared (FT-IR) Spectroscopy

* Nuclear Magnetic Resonance (*H NMR and 3C NMR) Spectroscopy

e Mass Spectrometry (MS)
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e Melting Point Analysis

Logical Workflow for Synthesis

The synthesis of 2-amino-3-cyanopyridine derivatives can be streamlined into a logical
workflow, from starting materials to the final, purified product.
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Caption: Workflow for the synthesis of 2-amino-3-cyanopyridine derivatives.

Applications in Research and Drug Development

The 2-amino-3-cyanopyridine scaffold is of significant interest in medicinal chemistry due to its
presence in a wide range of biologically active compounds.[5] These derivatives have been
investigated for various therapeutic applications:

» Enzyme Inhibition: They have been identified as novel IKK-§3 inhibitors, which are relevant in
inflammatory diseases.[3][6]
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 Antiviral Activity: Certain derivatives show potential as inhibitors of HIV-1 integrase.[5][6]

e Receptor Antagonism: They have been studied as A2A adenosine receptor antagonists,
which have applications in conditions like Parkinson's disease.[6]

» Broad Biological Activity: The scaffold is associated with antimicrobial, cardiotonic, anti-
inflammatory, and antitumor properties.[6]

Furthermore, 2-amino-3-cyanopyridines serve as crucial intermediates for the synthesis of
other heterocyclic systems, such as pyrido[2,3-d]pyrimidines.[2][7]

Safety and Handling

Appropriate safety precautions must be taken when handling 2-Amino-3-chloro-5-
cyanopyridine and its derivatives.

Hazard Identification:
e GHS Pictogram: GHSO07 (Exclamation mark)
» Signal Word: Warning
e Hazard Statements:
o H317: May cause an allergic skin reaction.
o H319: Causes serious eye irritation.
Precautionary Measures:
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e |tis recommended to handle this compound in a well-ventilated area or under a chemical
fume hood.[8][9]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://ijpsr.com/bft-article/2-amino-3-cyanopyridine-a-bioactive-scaffold/
https://comptes-rendus.academie-sciences.fr/chimie/item/10.1016/j.crci.2013.06.006.pdf
https://comptes-rendus.academie-sciences.fr/chimie/item/10.1016/j.crci.2013.06.006.pdf
https://comptes-rendus.academie-sciences.fr/chimie/item/10.1016/j.crci.2013.06.006.pdf
https://www.researchgate.net/publication/388444823_Synthesis_and_Reactions_of_2-Amino-3-Cyanopyridine_Derivatives_A_Review
https://www.researchgate.net/publication/263066978_Chemistry_of_2-Amino-3-cyanopyridines
https://www.benchchem.com/product/b111993?utm_src=pdf-body
https://www.benchchem.com/product/b111993?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/01979.pdf
https://www.fishersci.com/store/msds?partNumber=AC398390250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[10]

e Wash hands and any exposed skin thoroughly after handling.[10]

In case of accidental exposure, it is crucial to seek medical attention. Always refer to the
specific Safety Data Sheet (SDS) for the most detailed and up-to-date safety information.[8][9]
[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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